Cas no 62943-42-4 (4,4-bis(ethylsulfonyl)heptanedioic acid)

• Product Name: 4,4-bis(ethylsulfonyl)heptanedioic acid
• CAS No: 62943-42-4
• MF: C₁₁H₂₀O₈S₂
• MW: 344.401701927185
• CID: 2627072
• PubChem ID: 240632
• Update Time: 2025-04-21

4,4-bis(ethylsulfonyl)heptanedioic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-bis(ethylsulfonyl)heptanedioic acid
• Bicyclo[3.2.0]hept-4-ene-2,2-dicarboxylic acid, 4-phenyl-, diethyl ester; 4,4-Bis(ethylsulfonyl)pimelinsaeure; 4,4-bis(ethoxycarbonyl)-2-phenylbicyclo< 3.2.0> hept-1-ene; CTK0C4484; AGN-PC-000WEO; ACMC-20mnsn;
• 62943-42-4
• DTXSID40978779
• NSC47059
• 4,4-Di(ethanesulfonyl)heptanedioic acid
• NSC-47059

• Inchi： 1S/C11H20O8S2/c1-3-20(16,17)11(7-5-9(12)13,8-6-10(14)15)21(18,19)4-2/h3-8H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： WAFKYJDCOCNKPJ-UHFFFAOYSA-N
• SMILES： S(CC)(C(CCC(=O)O)(CCC(=O)O)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 344.06
• Monoisotopic Mass: 344.05995994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 142.88